Cas no 2171833-44-4 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid)

2-{1-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopentyl backbone with an acetic acid side chain and a 2,2-dimethylbutanamide group, providing steric hindrance that enhances selectivity during coupling reactions. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures orthogonal deprotection under mild basic conditions, making it compatible with solid-phase peptide synthesis (SPPS). This compound is particularly useful for introducing constrained cyclic structures into peptide sequences, improving conformational stability and resistance to enzymatic degradation. Its high purity and well-defined reactivity profile make it a reliable building block for advanced peptide research and therapeutic development.
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid structure
2171833-44-4 structure
Product Name:2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid
CAS No:2171833-44-4
MF:C28H34N2O5
MW:478.579967975616
CID:6429378
PubChem ID:165812270
Update Time:2025-10-23

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid
    • 2171833-44-4
    • EN300-1511794
    • 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
    • Inchi: 1S/C28H34N2O5/c1-27(2,25(33)30-28(17-24(31)32)13-7-8-14-28)15-16-29-26(34)35-18-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,7-8,13-18H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
    • InChI Key: OCSLCASDGCEQNL-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCCC1

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 753
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105Ų

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1511794-0.05g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1511794-0.1g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1511794-0.25g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1511794-0.5g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1511794-1.0g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
1g
$3368.0 2023-06-05
Enamine
EN300-1511794-2.5g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1511794-5.0g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
5g
$9769.0 2023-06-05
Enamine
EN300-1511794-10.0g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
10g
$14487.0 2023-06-05
Enamine
EN300-1511794-50mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1511794-100mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
2171833-44-4
100mg
$2963.0 2023-09-27

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid Related Literature

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid

Comprehensive Analysis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid (CAS No. 2171833-44-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid (CAS No. 2171833-44-4) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclopentyl acetic acid derivative, is widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and cyclopentyl acetic acid backbone, make it a versatile building block for designing novel therapeutic agents.

The compound's CAS No. 2171833-44-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in bioconjugation and solid-phase peptide synthesis (SPPS). Researchers are particularly intrigued by its stability under mild conditions and its compatibility with automated peptide synthesizers, which aligns with the current trend toward high-throughput drug development. Additionally, the 2,2-dimethylbutanamido moiety enhances its lipophilicity, a critical factor in optimizing drug delivery systems.

One of the most discussed applications of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid is its role in targeted cancer therapies. Recent studies highlight its potential as a linker for antibody-drug conjugates (ADCs), a hot topic in oncology research. The compound's ability to maintain stability while facilitating controlled release of payloads has garnered attention from pharmaceutical companies investing in precision medicine. This aligns with the increasing demand for personalized treatment options, a frequently searched term in medical and scientific communities.

From a synthetic chemistry perspective, the Fmoc-protected amino acid derivative offers advantages in green chemistry initiatives. Its compatibility with water-soluble solvents and minimal byproduct generation supports sustainable laboratory practices, a priority for modern researchers. Furthermore, the compound's cyclopentyl ring contributes to conformational rigidity, a desirable trait in structure-activity relationship (SAR) studies. These features make it a valuable tool for exploring protein-protein interactions, another trending topic in biochemical research.

In the context of AI-driven drug discovery, CAS No. 2171833-44-4 has been featured in computational models predicting molecular docking outcomes. The rise of machine learning in chemistry has amplified interest in such compounds, as they serve as benchmarks for validating in silico screening algorithms. This intersection of wet-lab and dry-lab research underscores the compound's multidisciplinary appeal, addressing queries like "How are Fmoc-protected compounds used in computational chemistry?"—a common search phrase among aspiring chemists.

Quality control and analytical characterization of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid are also critical discussion points. Techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, a concern frequently raised in online forums. The compound's well-defined chromatographic peaks and proton NMR signatures simplify these analyses, making it a reliable reference material for method development.

Looking ahead, the demand for CAS No. 2171833-44-4 is expected to rise alongside advancements in peptide-based therapeutics and biomaterials. Its adaptability to click chemistry reactions further positions it as a key player in emerging fields like bioorthogonal chemistry. As researchers continue to explore its potential, this compound will likely remain a staple in both academic and industrial settings, bridging gaps between traditional organic synthesis and cutting-edge biomedical applications.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd